Cas no 2138263-29-1 (4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride)

• Product Name: 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride
• CAS No: 2138263-29-1
• MF: C₇H₄BrClN₂O₂S
• MW: 295.540858268738
• CID: 5154565
• PubChem ID: 135396696
• Update Time: 2026-03-03

4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H4BrClN2O2S/c8-4-1-10-2-5-7(4)6(3-11-5)14(9,12)13/h1-3,11H
• InChI Key： DWIAZIRHTQNGGR-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2C(S(Cl)(=O)=O)=CNC1=2

Additional information on 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride

Research Briefing on 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride (CAS: 2138263-29-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride (CAS: 2138263-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic sulfonyl chloride derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its utility in medicinal chemistry, where it is employed for the modification of lead compounds and the exploration of structure-activity relationships (SAR).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo and sulfonyl chloride functional groups allowed for efficient derivatization, enabling the team to generate a library of compounds with improved selectivity and potency. The study demonstrated that modifications at the 4-position of the pyrrolopyridine core significantly influenced the binding affinity to BTK, underscoring the compound's importance in rational drug design.

Another notable application of this compound was reported in a recent ACS Medicinal Chemistry Letters article, where it was used to develop covalent inhibitors targeting epidermal growth factor receptor (EGFR) mutants. The sulfonyl chloride moiety facilitated the formation of covalent bonds with cysteine residues in the ATP-binding pocket, resulting in irreversible inhibition. This approach showed promising results against T790M and C797S resistance mutations, which are common challenges in EGFR-targeted cancer therapies.

Beyond its role in kinase inhibitor development, 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride has also been employed in proteolysis targeting chimera (PROTAC) design. A 2024 Nature Chemical Biology publication described its use as a linker component in PROTAC molecules targeting BET proteins. The compound's rigidity and ability to form stable conjugates with E3 ligase ligands contributed to the successful degradation of target proteins, opening new avenues for epigenetic therapy.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride to improve yield and purity. A 2023 Organic Process Research & Development paper detailed a scalable process using continuous flow chemistry, which reduced reaction times and minimized byproduct formation compared to traditional batch methods. This technological improvement has made the compound more accessible for high-throughput screening campaigns and combinatorial chemistry applications.

In conclusion, 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride (CAS: 2138263-29-1) continues to prove its value as a versatile building block in pharmaceutical research. Its unique chemical properties enable diverse modifications that are crucial for addressing current challenges in drug discovery, particularly in the areas of targeted therapies and protein degradation. As research progresses, we anticipate seeing more innovative applications of this compound in the development of next-generation therapeutics.